2-((Tert-butyldimethylsilyloxy)methyl)-4-methoxyaniline

• Molecular Formula: C14H25NO2Si
• Molecular Weight: 267.44 g/mol
• IUPAC Name: 2-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-methoxyaniline
• InChI: InChI=1S/C14H25NO2Si/c1-14(2,3)18(5,6)17-10-11-9-12(16-4)7-8-13(11)15/h7-9H,10,15H2,1-6H3
• InChI Key: MBNZPTZOURUWFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1=C(C=CC(=C1)OC)N

Description

2-((Tert-butyldimethylsilyloxy)methyl)-4-methoxyaniline is a useful research compound. Its molecular formula is C14H25NO2Si and its molecular weight is 267.44 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of tert-butyl(5-methoxy-2-nitrobenzyloxy)dimethylsilane (14.0 g, 47.1 mmol) in EtOH (200 mL) was added 10% Pd/C (1.40 g), the mixture was stirred at 30° C. for 2 hours under H2 (40 psi). The solids were filtered off and the filtrate was concentrated under reduced pressure to give the product (14.0 g) as a yellow oil. 1H NMR (DMSO 400 MHz): δ 6.75 (d, J=2.4 Hz, 1H), 6.60-6.55 (m, 2H), 4.55 (s, 2H), 4.40 (brs, 2H), 3.61 (s, 3H), 0.90 (s, 9H), 0.09 (s, 6H).